molecular formula C9H10N4OS2 B2649242 3-[3-sulfanyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-yl]propanamide CAS No. 929972-33-8

3-[3-sulfanyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-yl]propanamide

Cat. No. B2649242
CAS RN: 929972-33-8
M. Wt: 254.33
InChI Key: PBKQPKTWRMDFRX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “3-[3-sulfanyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-yl]propanamide” is a chemical compound with the molecular formula C9H9N3O2S2 . It has a molecular weight of 255.32 . The IUPAC name for this compound is 3-[3-(2-thienyl)-5-thioxo-1,5-dihydro-4H-1,2,4-triazol-4-yl]propanoic acid .


Molecular Structure Analysis

The molecular structure of this compound consists of a thiophene ring attached to a 1,2,4-triazole ring via a sulfanyl group. The triazole ring is further attached to a propanamide group .


Physical And Chemical Properties Analysis

This compound has a melting point of 16-17 degrees Celsius . Other physical and chemical properties such as boiling point, density, and solubility are not available in the search results.

Scientific Research Applications

Antibacterial and Antifungal Activities

Compounds structurally related to 3-[3-sulfanyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-yl]propanamide have been synthesized and evaluated for their potential antibacterial and antifungal activities. A study highlighted the synthesis of novel sulfanilamide-derived 1,2,3-triazole compounds, showing promising antibacterial potency against various strains, excluding Candida albicans (ATCC76615) and Candida mycoderma. This suggests potential applications in developing new antimicrobial agents (Wang, Wan, & Zhou, 2010).

Anticancer Activities

Research into the anticancer properties of 3-[3-sulfanyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-yl]propanamide related compounds has shown promising results. Novel derivatives incorporating semicarbazide, thiosemicarbazide, and triazole moieties were synthesized and exhibited significant antioxidant activity. Some compounds demonstrated cytotoxicity against human glioblastoma U-87 and triple-negative breast cancer MDA-MB-231 cell lines, suggesting their potential as anticancer agents (Tumosienė et al., 2020).

Enzyme Inhibition for Biotechnological Applications

A series of new sulfonamides, including derivatives similar in structure to 3-[3-sulfanyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-yl]propanamide, were prepared and tested as inhibitors of carbonic anhydrases. These enzymes, crucial in various physiological processes, were inhibited by the compounds, indicating potential applications in biotechnology and pharmacology. The study highlights the compounds' effectiveness against human and bacterial carbonic anhydrases, including those from extremophilic bacteria, which could lead to modulating these enzymes' activity for industrial and therapeutic purposes (Alafeefy et al., 2014).

Synthesis of Novel Chemical Entities

Research has also focused on the synthesis of chemical entities with the structural motif of 3-[3-sulfanyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-yl]propanamide. For example, the synthesis and characterization of 2-((4-(R-amino)-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazol-3-yl)thio)acetic acids salts were undertaken, expanding the chemical space for the development of new drugs and materials. This work involved confirming the structure of synthesized compounds using modern analytical techniques, laying the groundwork for further pharmacological and material science studies (Safonov, Panasenko, & Knysh, 2017).

properties

IUPAC Name

3-(5-sulfanylidene-3-thiophen-2-yl-1H-1,2,4-triazol-4-yl)propanamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H10N4OS2/c10-7(14)3-4-13-8(11-12-9(13)15)6-2-1-5-16-6/h1-2,5H,3-4H2,(H2,10,14)(H,12,15)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PBKQPKTWRMDFRX-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CSC(=C1)C2=NNC(=S)N2CCC(=O)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H10N4OS2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

254.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-[3-sulfanyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-yl]propanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.